Benzyl nicotinate
Overview
Description
Benzyl nicotinate is a benzyl ester that results from the formal condensation of the carboxy group of nicotinic acid with benzyl alcohol . It has been used as a rubefacient and has a role as a vasodilator agent . It is functionally related to nicotinic acid .
Synthesis Analysis
The synthesis of Benzyl nicotinate involves the formal condensation of the carboxy group of nicotinic acid with benzyl alcohol . A recent study reported a new strategy for the synthesis of meta-aminoaryl nicotinates from 3-formyl (aza)indoles . This strategy involves the transformation of (aza)indole scaffolds into substituted meta-aminobiaryl scaffolds via Aldol-type addition and intramolecular cyclization followed by C–N bond cleavage and re-aromatization .Molecular Structure Analysis
The molecular formula of Benzyl nicotinate is C13H11NO2 . The IUPAC name is benzyl pyridine-3-carboxylate .Chemical Reactions Analysis
Benzyl nicotinate is a benzyl ester resulting from the condensation of the carboxy group of nicotinic acid with benzyl alcohol . It has a role as a vasodilator agent and is also generally used in cosmetics and drugs . It is an active substance from the group of rubefacients that stimulates blood circulation .Physical And Chemical Properties Analysis
Benzyl nicotinate appears as white to pale yellow crystals . It is slightly soluble in water . It is stable under normal conditions, but it can be easily hydrolyzed under strong acid or strong alkali conditions .Scientific Research Applications
Synthesis of Benzylpalladium Complexes
Benzyl nicotinate is used in the synthesis of benzylpalladium complexes , which serve as catalysts for the substitution of olefins with benzylic groups. This application is crucial in the field of organic chemistry where such complexes are used to facilitate various chemical reactions .
Pharmaceutical Vasodilator
In pharmaceuticals, Benzyl nicotinate acts as a vasodilator and rubefacient. It is often used in combination with analgesics in topical preparations to widen blood vessels and improve blood flow, which can help alleviate pain and promote faster healing .
Skin Oxygenation Enhancement
This compound has been studied for its ability to enhance skin oxygenation when applied topically. Liposome-entrapped Benzyl nicotinate formulations have been shown to increase skin oxygen levels, which is beneficial for various dermatological applications .
Prodrug for Therapeutic Applications
Benzyl nicotinate acts as a prodrug that rapidly crosses the skin and releases nicotinic acid, which has therapeutic benefits. This property makes it a candidate for various therapeutic applications where controlled release of active ingredients is desired .
Pharmaceutical Research Standard
It serves as a pharmaceutical secondary standard and certified reference material for use in pharmaceutical research, particularly in quality control and release testing .
Mechanism of Action
Target of Action
Benzyl nicotinate primarily targets the blood vessels in the body . It acts as a vasodilator , meaning it widens the blood vessels, allowing for increased blood flow to the affected area .
Mode of Action
Benzyl nicotinate works by crossing the skin rapidly and, on enzymatic hydrolysis, releases nicotinic acid (Niacin) . This vitamin provokes increased cutaneous blood flow, at least partly by forming vasodilating prostaglandins . The increased blood flow can help to relieve pain and promote healing .
Pharmacokinetics
It is known that the compound is rapidly absorbed through the skin . The rapid absorption and subsequent release of nicotinic acid suggest that the compound may have good bioavailability when applied topically .
Result of Action
The primary result of benzyl nicotinate’s action is an increase in blood flow to the area where it is applied . This can help to relieve pain and promote healing . Additionally, the release of nicotinic acid can have various effects at the cellular level, as nicotinic acid is involved in many metabolic processes.
Action Environment
The efficacy and stability of benzyl nicotinate can be influenced by various environmental factors. For example, the compound’s absorption can be affected by the condition of the skin where it is applied. Additionally, factors such as temperature and pH could potentially influence the stability of the compound and its ability to release nicotinic acid .
Safety and Hazards
Future Directions
Benzyl nicotinate has been used in various therapeutic applications. A recent study reported a new strategy for the synthesis of meta-aminoaryl nicotinates from 3-formyl (aza)indoles . This new method enables the late-stage conjugation of bioactive (hetero)arylamines with nicotinates and nicotinamides and allows access to the previously unexplored chemical space for biomedical research .
properties
IUPAC Name |
benzyl pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c15-13(12-7-4-8-14-9-12)16-10-11-5-2-1-3-6-11/h1-9H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVYGGMBOZFWZBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)C2=CN=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7046542 |
Source
|
| Record name | Benzyl nicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7046542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl nicotinate | |
CAS RN |
94-44-0 |
Source
|
| Record name | Benzyl nicotinate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzyl nicotinate [JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000094440 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzyl nicotinate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB15764 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 3-Pyridinecarboxylic acid, phenylmethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzyl nicotinate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7046542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzyl nicotinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.121 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BENZYL NICOTINATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S497LCF9C9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary mechanism of action of benzyl nicotinate?
A: Benzyl nicotinate acts as a vasodilator, primarily targeting cutaneous blood vessels. [] This effect is attributed to its ability to stimulate the release of vasoactive substances, leading to relaxation of smooth muscle cells in blood vessel walls and increased blood flow. [, ]
Q2: How does the vasodilatory effect of benzyl nicotinate manifest in the skin?
A: Topical application of benzyl nicotinate induces noticeable redness and a warming sensation. [, ] This is a direct result of increased blood flow in the superficial dermal plexus and deeper capillaries. []
Q3: What is the molecular formula and weight of benzyl nicotinate?
A: The molecular formula of benzyl nicotinate is C13H11NO2, and its molecular weight is 213.23 g/mol. []
Q4: Are there any specific spectroscopic techniques used to characterize benzyl nicotinate?
A: Yes, researchers have employed various spectroscopic methods, including Attenuated Total Reflection-Fourier Transform Infrared (ATR-FTIR) spectroscopy, to study the diffusion of benzyl nicotinate through biological membranes like the stratum corneum. [, ]
Q5: How stable is benzyl nicotinate in aqueous solutions?
A: Benzyl nicotinate undergoes degradation in aqueous solutions, exhibiting first-order rate kinetics. This degradation is influenced by pH and temperature, with higher pH and temperature accelerating the process. []
Q6: Can the stability of benzyl nicotinate in aqueous solutions be improved?
A: Yes, incorporating glycerol or polyethylene glycol 400 into the aqueous solution significantly enhances the stability of benzyl nicotinate. []
Q7: What are some applications of benzyl nicotinate in drug delivery?
A: Benzyl nicotinate has been investigated as a potential absorption enhancer in topical formulations. For instance, it has been incorporated into indomethacin cream ointments to enhance the drug's permeation through the skin. []
Q8: Does benzyl nicotinate exhibit any catalytic properties?
A: While not extensively explored for its catalytic activity, benzyl nicotinate can be used as a starting material in reactions catalyzed by N-Heterocyclic Carbenes (NHCs). These reactions, typically transesterifications, occur within room-temperature ionic liquids (RTILs), providing a greener alternative to traditional organic solvents. []
Q9: Have computational methods been used to study benzyl nicotinate?
A: Yes, Density Functional Theory (DFT) calculations have been employed to investigate the adsorption behavior of benzyl nicotinate on metal surfaces, providing insights into its corrosion inhibition properties. []
Q10: How does modifying the structure of benzyl nicotinate affect its activity?
A: Research suggests that the lipophilicity of benzyl nicotinate and its derivatives plays a significant role in their biological activity. Studies examining the structure-activity relationship have demonstrated that increasing the alkyl chain length of nicotinic acid esters enhances their lipophilicity and, consequently, their ability to penetrate biological membranes. [, ]
Q11: What formulation strategies have been explored to improve the stability or bioavailability of benzyl nicotinate?
A: Encapsulating benzyl nicotinate in liposomes has been investigated as a means to enhance its topical delivery and potentially improve its bioavailability. This approach aims to protect the drug from degradation and facilitate its penetration through the skin barrier. [, ]
Q12: What is known about the pharmacokinetics of benzyl nicotinate?
A: Research indicates that benzyl nicotinate is metabolized in the serum, with a half-life (T1/2) of 0.78 minutes and a protein binding of 91.6%. These findings suggest that it is rapidly cleared from the circulation. []
Q13: Has benzyl nicotinate been studied in any animal models of disease?
A: Yes, studies in rats have demonstrated that benzyl nicotinate can enhance tumor oxygenation and improve the efficacy of radiation therapy in a subcutaneous fibrosarcoma model. This effect is attributed to its vasodilatory properties, which increase blood flow and oxygen delivery to the tumor. []
Q14: What analytical techniques are commonly used to quantify benzyl nicotinate in various matrices?
A: Gas chromatography with flame ionization detection (GC-FID) is a frequently employed technique for the simultaneous determination of benzyl nicotinate and other active ingredients in topical formulations like ointments and creams. [, ]
Q15: Have any imaging techniques been used to study the distribution or permeation of benzyl nicotinate?
A: Yes, ATR-FTIR spectroscopic imaging has been utilized to visualize and quantify the diffusion of benzyl nicotinate through the stratum corneum. This technique provides valuable insights into the drug's penetration pathway and the influence of formulation variables on its diffusion. [, ]
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